Cas no 509147-83-5 (7-fluoro-3H-1,3-benzoxazol-2-one)

7-Fluoro-3H-1,3-benzoxazol-2-one is a fluorinated heterocyclic compound featuring a benzoxazolone core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine substitution enhances its reactivity and binding affinity, making it valuable for designing bioactive molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure allows for precise modifications, enabling researchers to explore structure-activity relationships in drug discovery. Additionally, its compatibility with various synthetic routes underscores its utility in medicinal chemistry and material science applications.

7-fluoro-3H-1,3-benzoxazol-2-one structure

509147-83-5 structure

Product Name:7-fluoro-3H-1,3-benzoxazol-2-one

CAS No:509147-83-5

MF:C₇H₄FNO₂

MW:153.110565185547

MDL:MFCD11845133

CID:869606

PubChem ID:21989976

Update Time:2025-06-07

7-fluoro-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Benzoxazolone,7-fluoro-(9CI)
- 7-Fluorobenzoxazol-2(3H)-one
- 7-fluorobenzo[d]oxazol-2(3H)-one
- 7-Fluoro-1,3-benzoxazol-2(3H)-one
- 7-Fluoro-2(3H)-benzoxazolone
- CHWRMLDDKQDGEP-UHFFFAOYSA-N
- 7-Fluoro-2-hydroxybenzo[d]oxazole
- SY130165
- 7-fluoro-3H-1,3-benzoxazol-2-one
- Z1255387806
- SCHEMBL2149176
- AC2178
- 7-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
- MFCD11845133
- CS-0098303
- 509147-83-5
- 2(3H)-Benzoxazolone, 7-fluoro-
- DB-269144
- EN300-335962
- MDL： MFCD11845133
- Inchi： 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,(H,9,10)
- InChI Key： CHWRMLDDKQDGEP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1OC(N2)=O

Computed Properties

Exact Mass: 153.02260653g/mol
Monoisotopic Mass: 153.02260653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.3

7-fluoro-3H-1,3-benzoxazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338631-1g	7-Fluorobenzo[d]oxazol-2(3H)-one	509147-83-5	95%+	1g	$***	2023-05-30
abcr	AB527217-250 mg	7-Fluorobenzoxazol-2(3H)-one; .	509147-83-5		250MG	€197.40	2023-07-11
abcr	AB527217-1 g	7-Fluorobenzoxazol-2(3H)-one; .	509147-83-5		1g	€361.20	2023-07-11
abcr	AB527217-5 g	7-Fluorobenzoxazol-2(3H)-one; .	509147-83-5		5g	€829.20	2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12415-5g	7-Fluorobenzo[d]oxazol-2(3H)-one	509147-83-5	95%	5g	¥6309.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12415-10g	7-Fluorobenzo[d]oxazol-2(3H)-one	509147-83-5	95%	10g	¥10959.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12415-1g	7-Fluorobenzo[d]oxazol-2(3H)-one	509147-83-5	95%	1g	¥2409.0	2023-09-05
Alichem	A081001650-1g	7-Fluoro-2-hydroxybenzo[d]oxazole	509147-83-5	98%	1g	$4994.88	2023-09-01
Alichem	A081001650-5g	7-Fluoro-2-hydroxybenzo[d]oxazole	509147-83-5	98%	5g	$11674.44	2023-09-01
Alichem	A081001650-10g	7-Fluoro-2-hydroxybenzo[d]oxazole	509147-83-5	98%	10g	$15137.82	2023-09-01